Cas no 1547576-14-6 (5-(2-chloro-3-methylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-chloro-3-methylphenyl)-1,2-oxazol-3-amine
• CAS No: 1547576-14-6
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 6421354
• PubChem ID: 81781004
• Update Time: 2025-05-25

5-(2-chloro-3-methylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-3-methylphenyl)-1,2-oxazol-3-amine
• AKOS020761856
• EN300-1967257
• 1547576-14-6

• Inchi： 1S/C10H9ClN2O/c1-6-3-2-4-7(10(6)11)8-5-9(12)13-14-8/h2-5H,1H3,(H2,12,13)
• InChI Key： NPOKWONZFUUUQO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC=C1C1=CC(N)=NO1

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(2-chloro-3-methylphenyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(2-Chloro-3-methylphenyl)-1,2-oxazol-3-amine (CAS No. 1547576-14-6)

5-(2-Chloro-3-methylphenyl)-1,2-oxazol-3-amine, with the CAS number 1547576-14-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloro and methyl substituents on the phenyl ring enhances its potential for selective interactions in biochemical pathways, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 5-(2-Chloro-3-methylphenyl)-1,2-oxazol-3-amine has surged due to their applications in developing novel antimicrobial agents and anti-inflammatory drugs. Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications can lead to significant changes in efficacy. This aligns with the growing trend of precision medicine, where tailored molecular designs are crucial for targeting specific diseases.

The synthesis of CAS 1547576-14-6 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity, addressing the industry's focus on green chemistry and sustainable practices. These innovations resonate with the global push toward environmentally friendly manufacturing, a topic frequently searched by professionals in the field.

From a commercial perspective, 5-(2-Chloro-3-methylphenyl)-1,2-oxazol-3-amine is often listed under categories like pharmaceutical intermediates and research chemicals. Its molecular weight (208.65 g/mol) and solubility properties make it suitable for formulation studies, a recurring theme in drug delivery optimization queries. Additionally, its stability under varying pH conditions has sparked interest in prodrug development, another hot topic in medicinal chemistry forums.

Analytical characterization of this compound relies on techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which are frequently discussed in quality control circles. The compound's spectral data (e.g., IR peaks at 3300 cm^-1 for amine stretching) is often referenced in academic papers, highlighting its relevance in analytical method development—a key concern for labs worldwide.

Beyond pharmaceuticals, 1547576-14-6 has potential applications in material science, particularly in designing organic semiconductors and photovoltaic materials. Its conjugated system and electron-rich oxazole core align with the search for energy-efficient materials, a trending topic in sustainable technology. This dual applicability underscores its versatility, answering common queries about multi-functional compounds in cross-disciplinary research.

In summary, 5-(2-Chloro-3-methylphenyl)-1,2-oxazol-3-amine (CAS 1547576-14-6) exemplifies the intersection of medicinal chemistry and advanced materials. Its synthetic accessibility, bioactivity potential, and adaptability to modern techniques position it as a compound of enduring interest. As industries increasingly prioritize innovation and sustainability, this molecule is poised to remain a focal point in scientific and commercial discussions.